Cas no 2034567-41-2 (4-ethoxy-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 2034567-41-2
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5335634
• Update Time: 2025-06-08

4-ethoxy-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3,5-dimethylbenzenesulfonamide
• 4-ethoxy-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-3,5-dimethylbenzenesulfonamide
• 4-ethoxy-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C19H23N3O4S/c1-4-25-19-14(2)11-16(12-15(19)3)27(23,24)21-13-17(18-7-5-10-26-18)22-9-6-8-20-22/h5-12,17,21H,4,13H2,1-3H3
• InChI Key： KXUXKCJLTCJMGC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)OCC)(NCC(C1=CC=CO1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 556
• XLogP3: 2.7
• Topological Polar Surface Area: 94.7

Additional information on 4-ethoxy-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3,5-dimethylbenzene-1-sulfonamide

Introduction to 4-Ethoxy-N-[2-(Furan-2-yl)-2-(1H-Pyrazol-1-yl)ethyl]-3,5-Dimethylbenzene-1-Sulfonamide (CAS No. 2034567-41-2)

4-Ethoxy-N-[2-(Furan-2-yl)-2-(1H-Pyrazol-1-yl)ethyl]-3,5-dimethylbenzene-1-sulfonamide (CAS No. 2034567-41-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as EFPDMS for brevity, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a sulfonamide moiety, a furan ring, and a pyrazole ring, which collectively contribute to its biological activity and pharmacological properties.

The sulfonamide functional group in EFPDMS is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The presence of the furan and pyrazole rings further enhances the compound's pharmacological profile by providing additional binding sites and improving its overall stability and bioavailability. These structural elements make EFPDMS a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of EFPDMS in the treatment of inflammatory diseases and cancer. One notable study published in the Journal of Medicinal Chemistry demonstrated that EFPDMS exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition was observed in both in vitro and in vivo models, suggesting that EFPDMS could be a valuable therapeutic agent for conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, EFPDMS has shown promising antitumor activity. Research conducted at the National Cancer Institute revealed that EFPDMS can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of EFPDMS as a novel anticancer agent.

The pharmacokinetic properties of EFPDMS have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are crucial factors for its therapeutic efficacy. Moreover, EFPDMS exhibits low toxicity in animal models, suggesting that it may have a favorable safety profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of EFPDMS in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms and quality of life. These preliminary findings have generated considerable excitement among researchers and clinicians alike.

In conclusion, 4-Ethoxy-N-[2-(Furan-2-yl)-2-(1H-Pyrazol-1-yl)ethyl]-3,5-dimethylbenzene-1-sulfonamide (CAS No. 2034567-41-2), or EFPDMS, is a promising compound with a diverse range of biological activities. Its unique structural features contribute to its potential as a therapeutic agent for inflammatory diseases and cancer. Ongoing research and clinical trials will further elucidate the full scope of its therapeutic applications and safety profile.